Cas no 167693-62-1 ((S)-2-(2-(diphenylphosphino)phenyl)-4-isobutyl-4,5- dihydrooxazole)

(S)-2-(2-(diphenylphosphino)phenyl)-4-isobutyl-4,5- dihydrooxazole structure
167693-62-1 structure
Product Name:(S)-2-(2-(diphenylphosphino)phenyl)-4-isobutyl-4,5- dihydrooxazole
CAS No:167693-62-1
MF:C25H26NOP
MW:387.5
CID:1348253
PubChem ID:11813295
Update Time:2024-11-05

(S)-2-(2-(diphenylphosphino)phenyl)-4-isobutyl-4,5- dihydrooxazole Chemical and Physical Properties

Names and Identifiers

    • Oxazole,2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-(2-methylpropyl)-, (S)-
    • (S)-2-(2-(diphenylphosphino)phenyl)-4-isobutyl-4,5- dihydrooxazole
    • Oxazole, 2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-(2-methylpropyl)-, (4S)-
    • (S)-2-(2-(Diphenylphosphanyl)phenyl)-4-isobutyl-4,5-dihydrooxazole
    • (S)-iBu-Phox
    • SCHEMBL3955779
    • (4S)-2-[2-(diphenylphosphanyl)phenyl]-4-(2-methylpropyl)-4,5-dihydro-1,3-oxazole
    • 167693-62-1
    • E74903
    • [2-[(4S)-4-(2-methylpropyl)-4,5-dihydro-1,3-oxazol-2-yl]phenyl]-diphenylphosphane
    • CS-0110210
    • Inchi: 1S/C25H26NOP/c1-19(2)17-20-18-27-25(26-20)23-15-9-10-16-24(23)28(21-11-5-3-6-12-21)22-13-7-4-8-14-22/h3-16,19-20H,17-18H2,1-2H3/t20-/m0/s1
    • InChI Key: OQSVWOIMWXPDER-FQEVSTJZSA-N
    • SMILES: O1C[C@H](CC(C)C)N=C1C1=CC=CC=C1P(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 387.175201451g/mol
  • Monoisotopic Mass: 387.175201451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 21.6Ų

(S)-2-(2-(diphenylphosphino)phenyl)-4-isobutyl-4,5- dihydrooxazole Pricemore >>

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